3-ethoxy-N-[5-(2-furyl)-1,3,4-thiadiazol-2-yl]benzamide

• IUPAC Name: 3-ethoxy-N-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C15H13N3O3S/c1-2-20-11-6-3-5-10(9-11)13(19)16-15-18-17-14(22-15)12-7-4-8-21-12/h3-9H,2H2,1H3,(H,16,18,19)
• InChI Key: AUGBKBASRNTBQI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)NC2=NN=C(S2)C3=CC=CO3
• Molecular Formula: C15H13N3O3S
• Molecular Weight: 315.3 g/mol

Description

3-ethoxy-N-[5-(2-furyl)-1,3,4-thiadiazol-2-yl]benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the thiadiazole family and has been shown to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-ethoxy-N-[5-(2-furyl)-1,3,4-thiadiazol-2-yl]benzamide is not fully understood. However, studies have shown that this compound can inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. Additionally, this compound has been shown to have antioxidant properties, which may contribute to its potential use in the treatment of neurodegenerative diseases.
Biochemical and Physiological Effects:
Studies have shown that 3-ethoxy-N-[5-(2-furyl)-1,3,4-thiadiazol-2-yl]benzamide can have various biochemical and physiological effects. This compound has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis (programmed cell death), and reduce oxidative stress. Additionally, this compound has been shown to have potential anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the primary advantages of 3-ethoxy-N-[5-(2-furyl)-1,3,4-thiadiazol-2-yl]benzamide is its potential use in cancer research. This compound has been shown to have anti-cancer properties and can inhibit the growth of cancer cells. Additionally, this compound has potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. However, one of the limitations of this compound is that its mechanism of action is not fully understood, which may limit its potential use in certain research applications.

Future Directions

There are several future directions for the study of 3-ethoxy-N-[5-(2-furyl)-1,3,4-thiadiazol-2-yl]benzamide. One potential direction is to further investigate the compound's mechanism of action. This may involve studying the compound's interactions with specific enzymes or proteins involved in cancer cell growth and proliferation. Additionally, further research may be needed to determine the compound's potential use in the treatment of neurodegenerative diseases. Other future directions may involve the development of new derivatives of this compound with potentially improved anti-cancer or anti-neurodegenerative properties.

Synthesis Methods

The synthesis of 3-ethoxy-N-[5-(2-furyl)-1,3,4-thiadiazol-2-yl]benzamide involves the reaction of 2-amino-5-(2-furyl)-1,3,4-thiadiazole with ethyl chloroformate and 4-aminobenzamide in the presence of a base. The reaction yields the final product, which can be purified using column chromatography.

Scientific Research Applications

3-ethoxy-N-[5-(2-furyl)-1,3,4-thiadiazol-2-yl]benzamide has been studied for its potential applications in various scientific research fields. One of the primary applications of this compound is in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. Additionally, this compound has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.